N,N-dimethyl-N'-(1-methyl-3-phenylpropyl)-1,3-propanediamine

• IUPAC Name: N',N'-dimethyl-N-(4-phenylbutan-2-yl)propane-1,3-diamine
• InChI: InChI=1S/C15H26N2/c1-14(16-12-7-13-17(2)3)10-11-15-8-5-4-6-9-15/h4-6,8-9,14,16H,7,10-13H2,1-3H3
• InChI Key: YDPFUXMBVCZVAG-UHFFFAOYSA-N
• Canonical SMILES: CC(CCC1=CC=CC=C1)NCCCN(C)C
• Molecular Formula: C15H26N2
• Molecular Weight: 234.38 g/mol

Description

N,N-dimethyl-N'-(1-methyl-3-phenylpropyl)-1,3-propanediamine is a chemical compound that belongs to the class of drugs known as monoamine oxidase inhibitors (MAOIs). It is commonly used as an antidepressant and has been found to be effective in the treatment of various psychiatric disorders.

Mechanism of Action

The mechanism of action of N,N-dimethyl-N'-(1-methyl-3-phenylpropyl)-1,3-propanediamine involves the inhibition of the enzyme monoamine oxidase (MAO). MAO is responsible for the breakdown of neurotransmitters such as serotonin, dopamine, and norepinephrine. By inhibiting MAO, N,N-dimethyl-N'-(1-methyl-3-phenylpropyl)-1,3-propanediamine increases the levels of these neurotransmitters in the brain, which in turn leads to an improvement in mood and a reduction in symptoms of depression and anxiety.
Biochemical and Physiological Effects:
N,N-dimethyl-N'-(1-methyl-3-phenylpropyl)-1,3-propanediamine has been found to have several biochemical and physiological effects. It has been shown to increase the levels of serotonin, dopamine, and norepinephrine in the brain. It also increases the levels of beta-endorphins, which are natural painkillers produced by the body. Additionally, it has been found to have antioxidant properties, which may help protect against oxidative stress and inflammation.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N,N-dimethyl-N'-(1-methyl-3-phenylpropyl)-1,3-propanediamine in lab experiments is its ability to inhibit MAO. This makes it a useful tool for studying the effects of neurotransmitters such as serotonin, dopamine, and norepinephrine on behavior and mood. However, one of the limitations of using this compound is that it can have potentially harmful interactions with other medications and foods, which can make it difficult to use in certain experimental settings.

Future Directions

There are several future directions for research on N,N-dimethyl-N'-(1-methyl-3-phenylpropyl)-1,3-propanediamine. One area of interest is the development of new N,N-dimethyl-N'-(1-methyl-3-phenylpropyl)-1,3-propanediamine that are more selective and have fewer side effects than current drugs. Another area of research is the use of N,N-dimethyl-N'-(1-methyl-3-phenylpropyl)-1,3-propanediamine in combination with other medications for the treatment of psychiatric disorders. Additionally, there is interest in exploring the potential of this compound as a neuroprotective agent for the treatment of neurodegenerative diseases such as Parkinson's and Alzheimer's.

Scientific Research Applications

N,N-dimethyl-N'-(1-methyl-3-phenylpropyl)-1,3-propanediamine has been extensively studied for its therapeutic potential in the treatment of various psychiatric disorders. It has been found to be effective in the treatment of depression, anxiety, and obsessive-compulsive disorder (OCD).